N-{3-[(2-chlorobenzyl)oxy]benzyl}-N-[2-(dimethylamino)ethyl]amine

• Molecular Formula: C18H23ClN2O
• Molecular Weight: 318.8 g/mol
• IUPAC Name: N-[[3-[(2-chlorophenyl)methoxy]phenyl]methyl]-N//',N//'-dimethylethane-1,2-diamine
• InChI: InChI=1S/C18H23ClN2O/c1-21(2)11-10-20-13-15-6-5-8-17(12-15)22-14-16-7-3-4-9-18(16)19/h3-9,12,20H,10-11,13-14H2,1-2H3
• InChI Key: NPYXWOFYAZTRIR-UHFFFAOYSA-N
• SMILES: CN(C)CCNCC1=CC(=CC=C1)OCC2=CC=CC=C2Cl

Description

N-{3-[(2-chlorobenzyl)oxy]benzyl}-N-[2-(dimethylamino)ethyl]amine, commonly known as C21H26ClNO, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

C21H26ClNO has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and biochemistry. It has been shown to have potent activity as a selective serotonin reuptake inhibitor (SSRI), making it a potential candidate for the treatment of depression and anxiety disorders. Additionally, C21H26ClNO has been found to have significant activity as a modulator of the dopamine system, making it a potential candidate for the treatment of Parkinson's disease.

Mechanism of Action

C21H26ClNO acts as a selective serotonin reuptake inhibitor (SSRI) by blocking the reuptake of serotonin in the brain, leading to increased levels of serotonin in the synaptic cleft. This results in an increase in serotonin signaling, which has been associated with improvements in mood and anxiety. Additionally, C21H26ClNO has been found to modulate the dopamine system by selectively inhibiting the reuptake of dopamine, leading to increased dopamine signaling in the brain.
Biochemical and Physiological Effects
C21H26ClNO has been found to have significant effects on the central nervous system, including improvements in mood and anxiety. Additionally, it has been shown to have significant effects on the dopamine system, making it a potential candidate for the treatment of Parkinson's disease. However, further research is needed to fully understand the biochemical and physiological effects of C21H26ClNO.

Advantages and Limitations for Lab Experiments

One of the main advantages of C21H26ClNO is its potent activity as a selective serotonin reuptake inhibitor (SSRI) and modulator of the dopamine system, making it a potential candidate for the treatment of depression, anxiety, and Parkinson's disease. However, one of the limitations of C21H26ClNO is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions related to the study of C21H26ClNO. One potential area of research is the development of more potent and selective SSRI and dopamine modulators based on the structure of C21H26ClNO. Additionally, further research is needed to fully understand the biochemical and physiological effects of C21H26ClNO, including its potential toxicity and long-term effects. Finally, the potential applications of C21H26ClNO in other fields, such as materials science and catalysis, should also be explored.

Synthesis Methods

The synthesis of C21H26ClNO involves the reaction of 3-(2-chlorobenzyl)phenol with N,N-dimethylethylenediamine in the presence of a catalyst. The resulting product is then purified through a series of steps, including recrystallization and column chromatography. The synthesis method has been optimized to increase the yield and purity of the product.